3-amino-1-ethylpiperidin-4-ol hydrochloride, Mixture of diastereomers
Overview
Description
3-Amino-1-ethylpiperidin-4-ol hydrochloride, Mixture of diastereomers (3-AEP4OH) is a synthetic compound composed of a heterocyclic amine and a hydrochloride salt. It is a common component used in various scientific research applications, such as drug development, biochemistry, and pharmacology. This compound has been studied extensively in the laboratory and has demonstrated a variety of biochemical and physiological effects.
Scientific Research Applications
3-amino-1-ethylpiperidin-4-ol hydrochloride, Mixture of diastereomers is used in a variety of scientific research applications. It is used in drug development to study the pharmacokinetics and pharmacodynamics of drugs. It is also used in biochemistry and pharmacology to study the biochemical and physiological effects of drugs. It is also used in laboratory experiments to study the effects of various compounds on enzymes and other biological systems.
Mechanism of Action
The mechanism of action of 3-amino-1-ethylpiperidin-4-ol hydrochloride, Mixture of diastereomers is not fully understood. However, it is believed to act as an agonist of the 5-HT2A serotonin receptor, which is involved in various neurological processes such as mood, appetite, and memory. It is also believed to act as an antagonist of the NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects
3-amino-1-ethylpiperidin-4-ol hydrochloride, Mixture of diastereomers has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes involved in neurotransmitter synthesis and release, as well as modulate the activity of other enzymes involved in metabolism and signal transduction. It has also been shown to have neuroprotective effects, which may be due to its ability to modulate the activity of various neurotransmitters.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-amino-1-ethylpiperidin-4-ol hydrochloride, Mixture of diastereomers in laboratory experiments is its ability to modulate the activity of various enzymes and receptors. This makes it a useful tool for studying the effects of various compounds on biological systems. However, there are some limitations to using this compound in laboratory experiments. For example, it is not always possible to separate the diastereomers, and the compound can be toxic at high concentrations.
Future Directions
There are a number of potential future directions for 3-amino-1-ethylpiperidin-4-ol hydrochloride, Mixture of diastereomers research. One potential direction is to further study its mechanism of action and its effects on various enzymes and receptors. Another potential direction is to develop new synthesis methods for the compound to make it more accessible for laboratory experiments. Additionally, further research could be done on its potential therapeutic applications, such as its use as a neuroprotective agent. Finally, further research could be done to better understand its toxicity and safety profile.
Synthesis Methods
3-amino-1-ethylpiperidin-4-ol hydrochloride, Mixture of diastereomers can be synthesized in a variety of ways. The most common method is the reaction of 1-ethylpiperidine with 3-chloro-1-propanol in the presence of an acid catalyst. This reaction yields 3-amino-1-ethylpiperidin-4-ol hydrochloride, Mixture of diastereomers and a mixture of diastereomeric hydrochlorides. The diastereomers can be separated by recrystallization or chromatographic techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-ethylpiperidin-4-ol hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-piperidone", "ethylamine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "4-piperidone is reacted with sodium borohydride in the presence of water to form 4-piperidone hydrochloride.", "4-piperidone hydrochloride is then reacted with ethylamine in the presence of sodium hydroxide to form 1-ethylpiperidin-4-ol.", "1-ethylpiperidin-4-ol is then reacted with hydrochloric acid to form 1-ethylpiperidin-4-ol hydrochloride.", "Finally, 1-ethylpiperidin-4-ol hydrochloride is reacted with ammonia in the presence of ethanol to form a mixture of diastereomers of 3-amino-1-ethylpiperidin-4-ol hydrochloride." ] } | |
CAS RN |
2742652-35-1 |
Molecular Formula |
C7H17ClN2O |
Molecular Weight |
180.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
